Lithium sulfate
Overview
Description
Synthesis Analysis
Lithium sulfate can be synthesized through several methods:
- One-pot pyrolysis : This involves a mixture of graphene nanoplatelet aggregates and lithium sulfate being subjected to pyrolysis, producing Li2S/graphene composites (Li et al., 2015).
- Metathetic precipitation : Directly precipitating crystalline Li2S from an organic solution after a reaction between a lithium salt and sodium sulfide, known for its waste-free and ambient temperature process (Zhang et al., 2022).
- Magnesothermal synthesis : A novel method that uses magnesium as a non-carbon-based reductant to synthesize Li2S from lithium sulfate, noted for its low temperatures and emission-free process (Zhang et al., 2022).
Scientific Research Applications
Electrodialysis for Recovering Acid and Base from Sodium Sulfate Containing Lithium Carbonate : Bipolar membrane electrodialysis (BMED) technology has been developed to treat waste sodium sulfate containing lithium carbonate. This conversion of sodium sulfate into sulfuric acid and sodium hydroxide indicates potential economic and environmental benefits for upstream processes (Gao et al., 2021).
Lithium Sulfide Synthesis and Battery Applications : Lithium sulfide (Li2S), derived from lithium sulfate, is critical for lithium-sulfur batteries and all-solid-state batteries. A novel method of synthesizing Li2S through thermal reduction of lithium sulfate presents advantages like lower emissions and quick processing time, indicating significant potential for energy storage and conversion applications (Zhang et al., 2022).
Bioleaching of Spent Lithium-Ion Batteries : Using a mixed culture of acidophilic bacteria, bioleaching of spent lithium-ion batteries (LIBs) was successfully carried out. This method demonstrates the potential for efficient metal recovery from spent LIBs, making it an environmentally friendly and cost-effective approach (Heydarian et al., 2018).
Impact on Cement Mortars : Research on the influence of sulfate on cement mortars containing lithium additives like lithium sulfate has been conducted. This study provides insights into the material properties of lithium sulfate in construction materials (Demir & Sevim, 2017).
Production of Lithium Hydroxide : A study demonstrates the feasibility of converting lithium sulfate to lithium hydroxide using electrodialysis with bipolar membranes. This process could replace traditional methods, offering a more efficient and environmentally friendly approach for lithium-ion battery applications (Chen et al., 2021).
Safety And Hazards
properties
IUPAC Name |
dilithium;sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Li.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INHCSSUBVCNVSK-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Li+].[O-]S(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Li2SO4, Li2O4S |
Source
|
| Record name | lithium sulfate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Lithium_sulfate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3049201 |
Source
|
| Record name | Lithium sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3049201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium sulfate | |
CAS RN |
10377-48-7 |
Source
|
| Record name | Lithium sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010377487 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, lithium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lithium sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3049201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lithium sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.734 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LITHIUM SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/919XA137JK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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